N-(2,4-dichlorophenyl)-N'-{5-[(3,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[5-[(3,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H16Cl2N4O2S/c1-10-3-5-13(7-11(10)2)26-9-16-23-24-18(27-16)22-17(25)21-15-6-4-12(19)8-14(15)20/h3-8H,9H2,1-2H3,(H2,21,22,24,25)
• InChI Key: GXRFPRJQASBNIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C18H16Cl2N4O2S
• Molecular Weight: 423.3 g/mol

Description

This compound is a urea derivative, which means it contains a functional group consisting of a carbonyl group flanked by two amine groups. Urea derivatives are widely used in medicinal chemistry and have a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a urea functional group, a thiadiazole ring, and aromatic rings with chlorine and methyl substituents. These functional groups and substituents could potentially influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

As a urea derivative, this compound could potentially undergo reactions typical of carbonyl compounds, such as nucleophilic addition or condensation reactions. The thiadiazole ring and the aromatic rings could also participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and substituents. For example, the presence of polar functional groups (like the urea group) and halogens (like chlorine) could increase the compound’s solubility in polar solvents.

Future Directions

Future research could involve further exploration of the synthesis, characterization, and biological activity of this compound. This could include experimental studies to determine its mechanism of action, as well as computational studies to predict its physical and chemical properties.